3-Amino-1-methyl-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one

• IUPAC Name: 3-amino-1-methyl-4,5-dihydro-3H-1-benzazepin-2-one
• InChI: InChI=1S/C11H14N2O/c1-13-10-5-3-2-4-8(10)6-7-9(12)11(13)14/h2-5,9H,6-7,12H2,1H3
• InChI Key: RMKCDKXXFTYREG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2CCC(C1=O)N
• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol

Description

3-Amino-1-methyl-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one (AMDB) is a heterocyclic compound that has been extensively studied in recent years due to its potential applications in a variety of scientific fields. It is a highly versatile compound, possessing both aromatic and aliphatic properties, which makes it an attractive target for research and development. AMDB is also known as a “privileged scaffold” due to its ability to form a variety of functional groups and its structural similarity to many natural products.

Scientific Research Applications

Synthesis and Characterization

A study by Acosta Quintero et al. (2018) describes the synthesis of amino-substituted benzo[b]pyrimido[5,4-f]azepines, which are structurally related to 3-Amino-1-methyl-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one. This process involves base-catalysed aminolysis followed by intramolecular Friedel-Crafts cyclization. The synthesized compounds were characterized by various spectroscopic methods.

Hydrogen-bonded Assembly

In another study, Guerrero et al. (2014) investigated benzazepine derivatives in a reaction pathway leading to a benzazepine carboxylic acid. The focus was on the hydrogen-bonded assembly of these molecules in various dimensions, providing insights into the structural chemistry of such compounds.

Reactions with Oxidants and Electrophiles

Bátori et al. (1988) conducted a study on the reactions of 2-dialkylamino-3H-azepines with oxidants and electrophiles, which is relevant for understanding the chemical behavior of 3-Amino-1-methyl-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one. The study explored various chemical transformations and the synthesis of different azepine derivatives (Bátori, Gompper, Meier, & Wagner, 1988).

Structural Analysis

Ihnatenko et al. (2021) prepared (E)-5-(Methoxyimino)-1,3,4,5-tetrahydro-2H-benzo[b]azepin-2-one, another related compound, through a condensation reaction. The structural analysis was performed using X-ray crystallography, which is crucial for understanding the molecular geometry and electron distribution in such compounds (Ihnatenko, Jones, & Kunick, 2021).

Synthesis of Novel Heterocyclic Compounds

Venkateswarlu and Sunkaraneni (2005) studied the synthesis of novel heterocyclic anellated compounds from 2,3,4,5-Tetrahydro-1-benzazepin-5-one. This research contributes to the development of new chemical entities with potential applications in various fields of chemistry and pharmacology (Venkateswarlu & Sunkaraneni, 2005).